1-Fluoro-4-iodo-3-methoxy-2-methylbenzene

• Molecular Formula: C8H8FIO
• Molecular Weight: 266.05 g/mol
• IUPAC Name: 1-fluoro-4-iodo-3-methoxy-2-methylbenzene
• InChI: InChI=1S/C8H8FIO/c1-5-6(9)3-4-7(10)8(5)11-2/h3-4H,1-2H3
• InChI Key: CFUNCHJSNMIYNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)I)F

Description

1-Fluoro-4-iodo-3-methoxy-2-methylbenzene is a polysubstituted benzene derivative with fluorine, iodine, methoxy, and methyl groups at positions 1, 4, 3, and 2, respectively. Its molecular formula is C₈H₈FIO, with a molecular weight of 266.05 g/mol. The compound’s structure combines electron-donating (methoxy, methyl) and electron-withdrawing (fluoro, iodo) groups, creating unique electronic and steric effects.

The iodine substituent at position 4 makes it a candidate for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. Its hazards likely align with structurally similar compounds, including skin/eye irritation (H315, H319) and respiratory concerns (H335) .

Comparison with Similar Compounds

Structural and Electronic Differences

The table below compares key structural features, molecular weights, and hazards of 1-Fluoro-4-iodo-3-methoxy-2-methylbenzene with analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions & Groups	Key Hazards (GHS)
1-Fluoro-4-iodo-3-methoxy-2-methylbenzene	C₈H₈FIO	266.05	1-F, 2-Me, 3-OCH₃, 4-I	H315, H319, H335
2-Fluoro-1-iodo-4-methoxy-3-methylbenzene	C₈H₈FIO	266.05	1-I, 2-F, 3-Me, 4-OCH₃	H315, H319, H335
1-Fluoro-4-iodobenzene	C₆H₄FI	218.00	1-F, 4-I	Not specified
2-Chloro-3-(difluoromethoxy)-4-iodo-1-methylbenzene	C₈H₆ClF₂IO	318.49	1-Me, 2-Cl, 3-OCHF₂, 4-I	Not specified
1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene	C₇H₅BrFNO₃	290.03	1-Br, 2-OCH₃, 3-F, 4-NO₂	Likely explosive
2-Fluoro-1-iodo-3-methyl-4-(trifluoromethyl)benzene	C₈H₅F₄I	324.03	1-I, 2-F, 3-Me, 4-CF₃	Not specified

Key Observations:

• Positional Isomerism : The target compound and 2-Fluoro-1-iodo-4-methoxy-3-methylbenzene share identical formulas but differ in substituent positions. The proximity of iodine (position 4) and methoxy (position 3) in the target compound may enhance steric hindrance, reducing reactivity in substitution reactions compared to its isomer .
• Electron Effects : Methoxy (electron-donating) and trifluoromethyl (electron-withdrawing) groups in analogs create divergent electronic environments. The target compound’s methoxy group activates the ring toward electrophilic substitution at para positions, while nitro or CF₃ groups deactivate it .
• Halogen Influence : Iodine’s polarizability and weaker C-I bond (vs. C-Br or C-Cl) make the target compound more reactive in cross-coupling reactions compared to brominated or chlorinated analogs .

Physical and Chemical Properties

• Molecular Weight : The target compound (266.05 g/mol) is lighter than 2-Chloro-3-(difluoromethoxy)-4-iodo-1-methylbenzene (318.49 g/mol) due to fewer electronegative substituents. This difference may lower its melting/boiling points .
• Solubility : The methyl and methoxy groups enhance lipophilicity compared to nitro-substituted analogs (e.g., 1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene), which are more polar but less stable .

Hazard Profile

• The target compound’s hazards (skin/eye irritation, respiratory irritation) align with its positional isomer . In contrast, nitro-containing analogs (e.g., 1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene) pose additional risks of explosivity and toxicity .

Q & A

Q. What synthetic routes are recommended for preparing 1-Fluoro-4-iodo-3-methoxy-2-methylbenzene, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via sequential halogenation and functional group protection. For example:

Start with a methyl-substituted benzene derivative.

Introduce fluorine via electrophilic fluorination using Selectfluor® or similar reagents under anhydrous conditions (e.g., acetonitrile, 60–80°C).

Perform iodination using N-iodosuccinimide (NIS) in the presence of a Lewis acid (e.g., FeCl₃) in dichloromethane at 0–25°C.

Optimize methoxy group retention by avoiding strong acids during purification.

• Optimization Tips : Monitor reaction progress via TLC or HPLC. Adjust solvent polarity (e.g., DMSO for solubility) and temperature to suppress side reactions like dehalogenation .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and how should conflicting spectral data be resolved?

• Methodological Answer :

• 1H/13C NMR : Assign signals using coupling patterns (e.g., fluorine-iodine coupling in 19F NMR) and compare with DFT-calculated chemical shifts.
• Mass Spectrometry (HRMS) : Confirm molecular ion peaks ([M+H]+ or [M–I]+) to rule out impurities.
• IR Spectroscopy : Verify methoxy (C-O stretch ~1250 cm⁻¹) and aryl-halogen bonds.
• Conflict Resolution : If discrepancies arise (e.g., unexpected splitting in NMR), cross-validate with 2D NMR (COSY, HSQC) or X-ray crystallography .

Q. What are common side reactions during iodination/fluorination steps, and how can they be mitigated?

• Methodological Answer :

• Iodination : Over-iodination or para-substitution competing with ortho/meta positions. Mitigate by controlling stoichiometry (1:1.1 substrate:NIS) and using directing groups (e.g., methoxy).
• Fluorination : Hydrolysis of aryl fluorides under acidic conditions. Use aprotic solvents (e.g., DMF) and inert atmospheres.
• Byproduct Removal : Employ column chromatography with silica gel or reverse-phase HPLC .

Advanced Research Questions

Q. How can computational tools predict viable synthetic pathways for derivatives of this compound?

• Methodological Answer :

• Retrosynthesis Planning : Use AI platforms (e.g., Synthia, IBM RXN) trained on databases like Reaxys to propose routes. Input the target structure to generate precursor candidates.
• Reactivity Prediction : DFT calculations (Gaussian, ORCA) assess activation barriers for halogenation steps.
• Validation : Cross-check predicted routes with experimental feasibility (e.g., reagent availability, scalability) .

Q. How should researchers design experiments to study the bioactivity of this compound, given structural analogs' reported activities?

• Methodological Answer :

• Assay Design :

Antimicrobial : Test against Gram-positive/negative bacteria (MIC assays) using analogs with fluorinated/methoxy groups as positive controls .

Anticancer : Perform MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with dose-response curves (1–100 μM).

• Mechanistic Studies : Use fluorescence tagging (e.g., BODIPY conjugates) to track cellular uptake and target engagement via confocal microscopy .

Q. What strategies are recommended for resolving X-ray crystallography challenges when traditional methods fail?

• Methodological Answer :

• Crystal Growth : Use vapor diffusion (hanging drop) with mixed solvents (e.g., DCM:hexane) and cryoprotectants (glycerol).
• Data Collection : For twinned crystals, apply SHELXL’s TWIN/BASF commands to refine twin laws.
• Phasing : Use SAD/MAD with the iodine atom’s anomalous signal (λ = 0.919 Å) for phase determination .